N-ethyl-2-iodo-N-phenylbenzamide

• Molecular Formula: C15H14INO
• Molecular Weight: 351.18 g/mol
• IUPAC Name: N-ethyl-2-iodo-N-phenylbenzamide
• InChI: InChI=1S/C15H14INO/c1-2-17(12-8-4-3-5-9-12)15(18)13-10-6-7-11-14(13)16/h3-11H,2H2,1H3
• InChI Key: MSHCXDBWFZWLLE-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC=CC=C2I

Description

N-ethyl-2-iodo-N-phenylbenzamide, also known as EIPLA, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. EIPLA belongs to the class of benzamides, which are known to have various biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

Mechanism of Action

The mechanism of action of N-ethyl-2-iodo-N-phenylbenzamide is not fully understood. However, studies have suggested that N-ethyl-2-iodo-N-phenylbenzamide exerts its effects by modulating the activity of certain enzymes and signaling pathways involved in inflammation and cancer. Specifically, N-ethyl-2-iodo-N-phenylbenzamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, N-ethyl-2-iodo-N-phenylbenzamide has been shown to inhibit the activity of certain protein kinases, which are involved in the regulation of cell growth and division.
Biochemical and Physiological Effects:
Studies have shown that N-ethyl-2-iodo-N-phenylbenzamide has various biochemical and physiological effects. N-ethyl-2-iodo-N-phenylbenzamide has been found to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. Additionally, N-ethyl-2-iodo-N-phenylbenzamide has been shown to inhibit the growth and proliferation of cancer cells. Furthermore, N-ethyl-2-iodo-N-phenylbenzamide has been found to have antioxidant properties, which may contribute to its anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-2-iodo-N-phenylbenzamide in lab experiments is its specificity for COX-2 inhibition, which may reduce the risk of side effects associated with non-selective COX inhibitors. Additionally, N-ethyl-2-iodo-N-phenylbenzamide has been shown to have good bioavailability and pharmacokinetic properties. However, one limitation of using N-ethyl-2-iodo-N-phenylbenzamide in lab experiments is its low solubility in aqueous solutions, which may affect its efficacy in certain assays.

Future Directions

There are several future directions for research on N-ethyl-2-iodo-N-phenylbenzamide. One area of interest is the development of N-ethyl-2-iodo-N-phenylbenzamide derivatives with improved solubility and potency. Additionally, further studies are needed to elucidate the mechanism of action of N-ethyl-2-iodo-N-phenylbenzamide and its potential therapeutic applications in various disease states. Finally, studies are needed to evaluate the safety and efficacy of N-ethyl-2-iodo-N-phenylbenzamide in preclinical and clinical trials.

Synthesis Methods

The synthesis of N-ethyl-2-iodo-N-phenylbenzamide involves the reaction of N-phenylbenzamide with ethyl iodide in the presence of a base such as potassium carbonate. The reaction takes place in anhydrous acetone, and the product is obtained after purification by column chromatography.

Scientific Research Applications

N-ethyl-2-iodo-N-phenylbenzamide has been extensively studied for its potential therapeutic applications. Studies have shown that N-ethyl-2-iodo-N-phenylbenzamide has anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, N-ethyl-2-iodo-N-phenylbenzamide has been found to have anti-cancer properties, making it a potential chemotherapeutic agent.